Cas no 942025-97-0 (3-(3-cyclohexyl-1H-1,2,4-triazol-5-yl)pyridine)

• Product Name: 3-(3-cyclohexyl-1H-1,2,4-triazol-5-yl)pyridine
• CAS No: 942025-97-0
• MF: C₁₃H₁₆N₄
• MW: 228.292942047119
• CID: 4666558
• PubChem ID: 17039219
• Update Time: 2025-06-15

3-(3-cyclohexyl-1H-1,2,4-triazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(5-Cyclohexyl-2H-[1,2,4]triazol-3-yl)-pyridine
• 3-(3-Cyclohexyl-1h-1,2,4-triazol-5-yl)pyridine
• 3-(3-cyclohexyl-1H-1,2,4-triazol-5-yl)pyridine

• Inchi： 1S/C13H16N4/c1-2-5-10(6-3-1)12-15-13(17-16-12)11-7-4-8-14-9-11/h4,7-10H,1-3,5-6H2,(H,15,16,17)
• InChI Key： CKSUQPRNBBIFGA-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C1NN=C(C2CCCCC2)N=1

Additional information on 3-(3-cyclohexyl-1H-1,2,4-triazol-5-yl)pyridine

Recent Advances in the Study of 3-(3-cyclohexyl-1H-1,2,4-triazol-5-yl)pyridine (CAS: 942025-97-0)

The compound 3-(3-cyclohexyl-1H-1,2,4-triazol-5-yl)pyridine (CAS: 942025-97-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a triazole-pyridine scaffold, has been investigated for its role in modulating various biological targets, including kinases and receptors. Recent studies have highlighted its promising pharmacological properties, making it a subject of interest for drug discovery and development.

One of the key areas of research focuses on the compound's interaction with protein kinases, particularly those involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(3-cyclohexyl-1H-1,2,4-triazol-5-yl)pyridine exhibits selective inhibition against specific kinase isoforms, with IC50 values in the nanomolar range. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the kinase active site, revealing critical hydrogen bonding and hydrophobic interactions that contribute to its high affinity.

In addition to its kinase inhibitory activity, recent preclinical studies have explored the compound's potential as an anti-inflammatory agent. Research conducted by a team at the University of Cambridge showed that 3-(3-cyclohexyl-1H-1,2,4-triazol-5-yl)pyridine significantly reduces the production of pro-inflammatory cytokines in vitro and in vivo. The compound's ability to modulate NF-κB signaling pathways was identified as a key mechanism underlying its anti-inflammatory effects. These findings suggest its potential utility in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another notable development is the exploration of 3-(3-cyclohexyl-1H-1,2,4-triazol-5-yl)pyridine as a scaffold for the design of novel antimicrobial agents. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of derivatives of this compound with enhanced antibacterial activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The study emphasized the importance of the cyclohexyl and triazole moieties in conferring antimicrobial potency, paving the way for further structural optimization.

Despite these promising findings, challenges remain in the development of 3-(3-cyclohexyl-1H-1,2,4-triazol-5-yl)pyridine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Recent advancements in computational modeling and high-throughput screening are expected to accelerate the optimization of this compound for clinical applications.

In conclusion, 3-(3-cyclohexyl-1H-1,2,4-triazol-5-yl)pyridine (CAS: 942025-97-0) represents a versatile and promising scaffold in medicinal chemistry. Its diverse biological activities, ranging from kinase inhibition to anti-inflammatory and antimicrobial effects, underscore its potential as a lead compound for drug development. Continued research efforts are warranted to fully exploit its therapeutic potential and overcome existing challenges.